Cas no 869643-10-7 (4-(2-Ethyl-piperidin-1-yl)-2-trifluoromethyl-benzonitrile)

• Product Name: 4-(2-Ethyl-piperidin-1-yl)-2-trifluoromethyl-benzonitrile
• CAS No: 869643-10-7
• MF: C₁₅H₁₇F₃N₂
• MW: 282.304094076157
• CID: 4672850
• Update Time: 2025-07-02

4-(2-Ethyl-piperidin-1-yl)-2-trifluoromethyl-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Ethyl-piperidin-1-yl)-2-trifluoromethyl-benzonitrile
• 4-(2-Ethylpiperidin-1-yl)-2-(trifluoromethyl)benzonitrile
• Benzonitrile, 4-(2-ethyl-1-piperidinyl)-2-(trifluoromethyl)-
• FROZJVLDDDEYSX-UHFFFAOYSA-N

• Inchi： 1S/C15H17F3N2/c1-2-12-5-3-4-8-20(12)13-7-6-11(10-19)14(9-13)15(16,17)18/h6-7,9,12H,2-5,8H2,1H3
• InChI Key： FROZJVLDDDEYSX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=CC(=C1)N1CCCCC1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 371
• Topological Polar Surface Area: 27

Additional information on 4-(2-Ethyl-piperidin-1-yl)-2-trifluoromethyl-benzonitrile

Introduction to 4-(2-Ethyl-piperidin-1-yl)-2-trifluoromethyl-benzonitrile (CAS No. 869643-10-7)

4-(2-Ethyl-piperidin-1-yl)-2-trifluoromethyl-benzonitrile, identified by its CAS number 869643-10-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a piperidine ring and a trifluoromethyl substituent, which are known for their potential in modulating biological pathways and enhancing pharmacological activity.

The structural framework of 4-(2-Ethyl-piperidin-1-yl)-2-trifluoromethyl-benzonitrile consists of a benzonitrile core appended with an ethyl-piperidinyl group. The incorporation of the trifluoromethyl group at the 2-position of the benzene ring introduces electron-withdrawing properties, which can influence the compound's metabolic stability and binding affinity to biological targets. This structural feature is particularly relevant in the design of drug candidates, as it has been shown to enhance lipophilicity and binding interactions with enzymes and receptors.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperidine derivatives, particularly those incorporating fluorinated moieties. The piperidine scaffold is a privileged structure in medicinal chemistry, frequently found in approved drugs due to its ability to enhance solubility, improve metabolic profiles, and modulate central nervous system (CNS) activity. The ethyl substitution on the piperidine ring further fine-tunes the physicochemical properties, making it an attractive candidate for further derivatization and optimization.

One of the most compelling aspects of 4-(2-Ethyl-piperidin-1-yl)-2-trifluoromethyl-benzonitrile is its potential application in the development of novel therapeutic agents. Preliminary studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory diseases, neurodegenerative disorders, and cancer. The trifluoromethyl group, in particular, has been associated with increased binding affinity and prolonged duration of action, which are critical factors in drug design.

Current research in this domain is focused on leveraging computational methods and high-throughput screening to identify lead compounds with optimized pharmacokinetic profiles. The structural features of 4-(2-Ethyl-piperidin-1-yl)-2-trifluoromethyl-benzonitrile make it a promising candidate for further investigation using these approaches. By systematically modifying key functional groups, researchers aim to develop derivatives that exhibit enhanced efficacy and reduced side effects.

The synthesis of 4-(2-Ethyl-piperidin-1-yl)-2-trifluoromethyl-benzonitrile involves multi-step organic transformations, including nucleophilic substitution reactions and palladium-catalyzed cross-coupling processes. The use of advanced synthetic techniques ensures high yield and purity, which are essential for subsequent pharmacological evaluation. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating rapid progress in drug discovery.

From a medicinal chemistry perspective, the benzonitrile moiety offers additional opportunities for functionalization. Benzonitriles are known to participate in various biochemical pathways and can serve as precursors for biologically active molecules. The combination of these structural elements in 4-(2-Ethyl-piperidin-1-yl)-2-trifluoromethyl-benzonitrile suggests multiple avenues for therapeutic intervention.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further exploration. In vitro assays have demonstrated potential inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, preliminary data suggest that it may interact with neurotransmitter receptors, making it a candidate for treating CNS disorders.

One notable finding from recent studies is the compound's ability to modulate immune responses through interactions with cytokine pathways. This property is particularly relevant given the increasing recognition of immune dysregulation in various diseases. By targeting specific immune mediators, 4-(2-Ethyl-piperidin-1-yl)-2-trifluoromethyl-benzonitrile may offer therapeutic benefits beyond traditional anti-inflammatory approaches.

The role of fluorine atoms in enhancing drug-like properties cannot be overstated. The presence of one or more fluorine atoms can significantly alter a molecule's pharmacokinetic behavior, including its metabolic stability and blood-brain barrier penetration. In the case of 4-(2-Ethyl-piperidin-1-yl)-2-trifluoromethyl-benzonitrile, the trifluoromethyl group contributes to these favorable properties while also influencing electronic distributions that affect binding interactions.

Ongoing research is also exploring the potential synergistic effects of combining different structural motifs within a single molecule. By integrating elements such as piperidine rings and trifluoromethyl groups with other bioactive scaffolds, scientists aim to develop compounds with multifaceted mechanisms of action. This approach holds promise for addressing complex diseases that require comprehensive therapeutic strategies.

The development pipeline for 4-(2-Ethyl-piperidin-1-yl)-2-trifluoromethyl-benzonitrile includes both preclinical studies and collaborations with pharmaceutical companies interested in advancing novel therapeutics. These efforts are supported by advancements in analytical techniques that enable detailed characterization of molecular interactions at an atomic level. High-resolution spectroscopy methods provide critical insights into how this compound behaves within biological systems.

In conclusion,4-(2-Ethyl-piperidin-1-yl)-2-trifluoromethyl-benzonitrile (CAS No. 869643-10-7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features—combining an ethyl-piperidinyl group with a trifluoromethyl-substituted benzonitrile—make it an attractive scaffold for further development by medicinal chemists worldwide.